Cas no 183789-84-6 (2,4,5,6-Tetrahydroxy-1-methoxy-3-methylanthracene-9,10-dione)

• Product Name: 2,4,5,6-Tetrahydroxy-1-methoxy-3-methylanthracene-9,10-dione
• CAS No: 183789-84-6
• MF: C₁₆H₁₂O₇
• MW: 316.262285232544
• CID: 2783839
• PubChem ID: 71349528
• Update Time: 2025-04-21

2,4,5,6-Tetrahydroxy-1-methoxy-3-methylanthracene-9,10-dione Chemical and Physical Properties

Names and Identifiers

• DTXSID90775376
• 2,4,5,6-Tetrahydroxy-1-methoxy-3-methylanthracene-9,10-dione
• 183789-84-6

• Inchi： 1S/C16H12O7/c1-5-11(18)9-10(16(23-2)12(5)19)13(20)6-3-4-7(17)14(21)8(6)15(9)22/h3-4,17-19,21H,1-2H3
• InChI Key： ODOPMXBMMZFLCS-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C)=C(C2C(C3C(=C(C=CC=3C(C=21)=O)O)O)=O)O)O

Computed Properties

• Exact Mass: 316.05830272Da
• Monoisotopic Mass: 316.05830272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 124Ų